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Introduction
Tirasemtiv (formerly CK-2017357) is a selective, fast skeletal muscle troponin activator. It

enhances muscle contractility by increasing the sensitivity of the troponin complex to calcium.

Tirasemtiv slows the rate of calcium release from the regulatory troponin complex in fast

skeletal muscle fibers, which amplifies the muscle's response to neuromuscular input and

increases force generation at sub-maximal nerve stimulation frequencies. This mechanism of

action makes it a valuable tool for studying skeletal muscle physiology and pathophysiology,

particularly in conditions characterized by muscle weakness or fatigue. This document provides

detailed application notes and protocols for the use of Tirasemtiv in preclinical research

settings.

Mechanism of Action
Tirasemtiv's primary mechanism involves binding to the fast skeletal muscle troponin C

(fsTnC) and stabilizing the Ca²⁺-bound state. This leads to a leftward shift in the force-calcium

relationship, meaning that less calcium is required to generate a given amount of force. The

increased calcium sensitivity results in greater force production at submaximal stimulation

frequencies, which are typical during voluntary muscle activation.
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Caption: Mechanism of action of Tirasemtiv in skeletal muscle.

Data Presentation
In Vitro Studies: Effects of Tirasemtiv on Muscle Force
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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